2-methylpyrido[3'',2'':4',5']thieno[3',2':4,5][1,2,3]triazino[1,6-a]benzimidazole

• IUPAC Name: 6-methyl-3-thia-5,11,12,13,20-pentazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-1(20),2(10),4(9),5,7,11,14,16,18-nonaene
• InChI: InChI=1S/C15H9N5S/c1-8-6-7-9-12-13(21-15(9)16-8)14-17-10-4-2-3-5-11(10)20(14)19-18-12/h2-7H,1H3
• InChI Key: UOUIDEYQGKFIDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C3=C(S2)C4=NC5=CC=CC=C5N4N=N3
• Molecular Formula: C15H9N5S
• Molecular Weight: 291.3 g/mol

Description

Synthesis Analysis

The synthesis of closely related compounds, such as 2-amino-4-aryl-4,10-dihydro-[1,3,5]triazino[1,2-a]benzimidazoles, involves the cyclocondensation between 2-guanidinobenzimidazole and various heteroaromatic aldehydes (Hranjec, Pavlović, & Karminski-Zamola, 2012). This method highlights a pathway that might be analogous or adaptable for synthesizing the target compound by modifying the precursors and conditions to incorporate the specific thieno and pyrido rings.

Molecular Structure Analysis

The molecular structure of similar compounds is confirmed through techniques such as NMR, IR, UV/Vis spectroscopy, and X-ray diffraction. For instance, the crystal and molecular structure of certain triazino benzimidazole derivatives was determined, providing insights into the molecular conformation, tautomeric forms, and the extended delocalization within the molecule, which are crucial for understanding the electronic properties and reactivity of these compounds (Hranjec, Pavlović, & Karminski-Zamola, 2012).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including nucleophilic substitutions and annulation reactions, to introduce different functional groups or to form new rings. The reactions are influenced by the compound's structure, particularly the presence of reactive sites such as nitrogen atoms in the triazino and benzimidazole rings, and the methine carbon atom (Hranjec, Pavlović, & Karminski-Zamola, 2012).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystal structure, can be inferred from related compounds. The solid-state structure, as revealed by X-ray diffraction, shows the molecule's conformation and packing in the crystal lattice, which affects its melting point and solubility. The synthesis and crystallographic study of similar triazine derivatives offer insights into these aspects (Patricio-Rangel et al., 2020).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and tautomerism, are crucial for understanding the compound's behavior in different chemical environments. The study of similar compounds reveals information on tautomeric equilibriums, which are significant for the chemical reactivity and potential applications of these molecules. The presence of various rings and heteroatoms in the structure contributes to a complex tautomerism and chemical behavior (Hranjec, Pavlović, & Karminski-Zamola, 2012).

Scientific Research Applications

Antitumor Activity

Research into the antitumor effects of compounds related to 2-methylpyrido[3'',2'':4',5']thieno[3',2':4,5][1,2,3]triazino[1,6-a]benzimidazole has yielded promising results. The introduction of different substituents in position 1 of 2-methyl-5(6)-nitro-1H-benzimidazole, leading to compounds with different heterocyclic compounds such as thiadiazoles, tetrazoles, and triazoles, has been studied for antitumor effects. For example, compounds were found to be active against breast cancer (MCF7), with specific compounds demonstrating significant activity (M. Ramla et al., 2006).

Antimicrobial and Antifungal Properties

The development of new thiazolopyrimidines and their derivatives for antimicrobial and antifungal purposes has been explored. Although some tested compounds showed promising antimicrobial activity, none exhibited appreciable antitumor activity, indicating selective effectiveness (M. Said et al., 2004). Further studies involved the synthesis of novel heterocycles with specific focus on antimicrobial evaluation, showing that certain synthesized compounds exhibited pronounced antimicrobial activity, highlighting the potential for therapeutic applications (M. H. Bhuiyan et al., 2006).

Antiviral Activity Against Avian Influenza

A study focusing on benzamide-based 5-aminopyrazoles and their derivatives demonstrated significant anti-influenza A virus (subtype H5N1) activity. The synthesized compounds were tested in vitro, with several showing notable antiviral activities against the bird flu influenza (H5N1), suggesting potential for the development of new antiviral agents (A. Hebishy et al., 2020).

Molecular Docking and Structural Analysis

The synthesis and characterization of compounds related to 2-methylpyrido[3'',2'':4',5']thieno[3',2':4,5][1,2,3]triazino[1,6-a]benzimidazole have also involved molecular docking studies and crystallographic analysis. These studies aim to understand the molecular basis of their biological activity and to explore their potential as antimicrobial agents. Crystallographic studies have provided insights into the molecular structure, aiding in the design of compounds with enhanced biological activities (E. B. Patricio-Rangel et al., 2020).